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Limited Biological Activity Data
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Compound of Interest

Compound Name: (-)-Camphenilone

Cat. No.: B13416667

An extensive review of available scientific literature reveals a significant scarcity of in-depth
research on the specific biological activities of (-)-Camphenilone, also known by its [UPAC
name 3,3-Dimethylbicyclo[2.2.1]heptan-2-one. While the compound is recognized as a bicyclic
monoterpene ketone and a component of some essential oils, detailed pharmacological
studies, quantitative data on its biological effects, and elucidated mechanisms of action are
largely absent from publicly accessible databases and scientific publications.

(-)-Camphenilone is structurally characterized as a rigid bicyclic ketone.[1] It is noted for its
potential as a precursor in the synthesis of novel camphor analogs and other terpenoid-inspired
compounds, and it is also utilized in the fragrance industry.[1] However, beyond its chemical
properties and presence in certain plants like Artemisia herba-alba, there is a conspicuous lack
of comprehensive studies investigating its potential therapeutic applications.

Our targeted searches for its insecticidal, antimicrobial, and anticancer properties did not yield
specific studies focused on (-)-Camphenilone. The scientific literature tends to focus on
related compounds, such as derivatives of (-)-camphene, which have shown some promise as
antibacterial agents against Staphylococcus aureus and Enterococcus spp.[2] However, these
findings are not directly attributable to (-)-Camphenilone itself.

Consequently, the core requirements for a detailed technical guide—including quantitative data
for structured tables, detailed experimental protocols, and signaling pathway diagrams—cannot
be met due to the lack of primary research data on (-)-Camphenilone. The available
information is insufficient to construct a comprehensive overview of its biological activities.
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Further research is evidently needed to explore the potential pharmacological profile of (-)-
Camphenilone. Without dedicated studies to determine its efficacy and mechanism of action in
various biological systems, its therapeutic potential remains unknown. At present, any
discussion of its biological activities would be speculative and not grounded in the robust
experimental evidence required for a technical guide aimed at researchers and drug
development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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